Cas no 1026355-57-6 (Methyl 2-bromo-5-(trifluoromethyl)benzoate)

Methyl 2-bromo-5-(trifluoromethyl)benzoate structure
1026355-57-6 structure
Product Name:Methyl 2-bromo-5-(trifluoromethyl)benzoate
CAS No:1026355-57-6
MF:C9H6BrF3O2
MW:283.041952610016
MDL:MFCD09999461
CID:1026307
PubChem ID:10869779
Update Time:2025-04-20

Methyl 2-bromo-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-bromo-5-(trifluoromethyl)benzoate
    • 2-Bromo-5-(trifluoromethyl)benzoic acid methyl ester
    • AK-61388
    • ANW-63917
    • CTK8C0032
    • KB-255678
    • MolPort-008-145-899
    • AMY28599
    • MFCD09999461
    • 1026355-57-6
    • AKOS016003886
    • CS-16461
    • D75912
    • SCHEMBL15561128
    • Methyl2-bromo-5-(trifluoromethyl)benzoate
    • SY317173
    • Benzoic acid, 2-bromo-5-(trifluoromethyl)-, methyl ester
    • DTXSID10446571
    • DB-370737
    • CS-0097707
    • A896744
    • MDL: MFCD09999461
    • Inchi: 1S/C9H6BrF3O2/c1-15-8(14)6-4-5(9(11,12)13)2-3-7(6)10/h2-4H,1H3
    • InChI Key: ISBKZHUQXJKCKP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(F)(F)F)=CC=1C(=O)OC

Computed Properties

  • Exact Mass: 281.95033g/mol
  • Monoisotopic Mass: 281.95033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų

Methyl 2-bromo-5-(trifluoromethyl)benzoate Pricemore >>

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